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Vanadium(III) chloride (VCl₃) is emerging as a critical precursor for the synthesis of a variety of

advanced ceramic materials, including vanadium carbide (VC), vanadium nitride (VN), and

vanadium carbonitride (VCN). These materials exhibit exceptional properties such as high

hardness, excellent wear resistance, and high-temperature stability, making them suitable for a

wide range of demanding applications in cutting tools, protective coatings, and electronic

components. This document provides detailed application notes and experimental protocols for

the synthesis of these advanced ceramics using VCl₃.

Overview of VCl₃ as a Ceramic Precursor
Vanadium(III) chloride is a violet crystalline solid that serves as a versatile starting material for

various synthesis routes to produce high-purity vanadium-based ceramics. Its reactivity allows

for its use in several fabrication techniques, including powder metallurgy, Chemical Vapor

Deposition (CVD), and Atomic Layer Deposition (ALD). The choice of synthesis method

depends on the desired material form, such as powders, thin films, or coatings, and the specific

application requirements.
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Advanced Ceramic Materials from VCl₃
Vanadium Carbide (VC)
Vanadium carbide is an extremely hard, refractory ceramic material with a hardness

comparable to tungsten carbide. It is widely used to enhance the performance of cutting tools

and wear-resistant parts.

Vanadium Nitride (VN)
Vanadium nitride is another hard and wear-resistant ceramic with good thermal stability. It finds

applications in cutting tools, as a coating to improve the wear resistance of steels, and in

superconducting materials.[1]

Vanadium Carbonitride (VCN)
Vanadium carbonitride combines the properties of both VC and VN, offering a tunable range of

hardness, wear resistance, and electronic properties.

Quantitative Data on VCl₃-Derived Ceramics
The properties of advanced ceramics derived from VCl₃ are summarized in the table below.

This data is essential for material selection and design in various applications.

Property
Vanadium Carbide
(VC)

Vanadium Nitride
(VN)

Vanadium
Carbonitride (VCN)

Microhardness 2600–3200 kg/mm ²[1] ~1500 kg/mm ²[1]
Variable, between VC

and VN

Melting Point ~2810 °C ~2360 °C Variable

Elastic Modulus ~380 GPa[2][3] - -

Electrical Resistivity - 85 µΩ·cm -

Crystal Structure Cubic (rock salt)[3] Cubic (rock salt) Cubic (rock salt)
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Detailed methodologies for the synthesis of advanced ceramics using VCl₃ are provided below.

These protocols are intended to serve as a starting point for researchers and may require

optimization based on specific equipment and desired material characteristics.

Synthesis of Vanadium Carbide (VC) and Vanadium
Nitride (VN) Powders from a Single-Source Precursor
This protocol describes the synthesis of VC and VN powders by annealing a VCl₃-derived

precursor under different atmospheres.

Experimental Workflow:
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Precursor Synthesis

Annealing

VCl₃ Derivative (e.g., from VOCl₃)

Stirring under N₂

Bidentate Dicarbonyl Ligand Anhydrous n-hexane

Precursor Precipitate

Purge with Argon Purge with Nitrogen

Tube Furnace

Vanadium Carbide (VC) Powder

Argon Atmosphere

Vanadium Nitride (VN) Powder

Nitrogen Atmosphere
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CVD Reactor Setup

Deposition Process

VCl₃ Precursor

CVD Reactor

Carrier Gas (e.g., Ar) Carbon Source (e.g., CH₄) Substrate

Heat Substrate Deposition

VC Thin Film

PEALD Cycle

Pulse VCl₃

Purge

Pulse N₂ Plasma

Purge

Repeat n cycles

VN Thin Film
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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